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Compound of Interest

Compound Name: 4'-Methylformanilide

Cat. No.: B184166

This technical guide provides a comprehensive analysis of the spectroscopic data for 4'-
Methylformanilide (CAS: 3085-54-9), a key chemical intermediate.[1][2] For researchers,
process chemists, and quality control scientists, the unambiguous confirmation of a molecule's
identity is paramount. Spectroscopic techniques are the cornerstones of this process, each
providing a unique and complementary piece of structural evidence.[3][4] This document
moves beyond a simple data repository, delving into the causality behind experimental choices
and the logic of spectral interpretation to present a self-validating structural proof for 4'-
Methylformanilide.

The core principle of modern analytical chemistry is that no single technique provides absolute
proof. Instead, we build a robust, irrefutable case by correlating data from orthogonal methods.
In this guide, we will integrate data from Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to create a complete and validated
spectroscopic profile of the target molecule.

The Analytical Workflow: A Multi-Technique
Approach

The structural elucidation of an organic compound like 4'-Methylformanilide is a systematic
process. We begin with a hypothesis of the structure and then use spectroscopic methods to
test it. Mass spectrometry provides the molecular weight and fragmentation clues, infrared
spectroscopy identifies the functional groups present, and NMR spectroscopy maps out the
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precise carbon-hydrogen framework. The convergence of all three data sets on the same
structure provides high-confidence verification.

Analytical Strategy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b184166?utm_src=pdf-body-img
https://www.benchchem.com/product/b184166?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. 4'-Methylformanilide | CBHINO | CID 76519 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 4-METHYLFORMANILIDE | CAS: 3085-54-9 | Chemical Product | FINETECH INDUSTRY
LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents
Supplier [finetechnology-ind.com]

» 3. Spectroscopic Characterization - Instituto de Nanociencia y Materiales de Aragon
[inma.unizar-csic.es]

e 4. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [An In-Depth Guide to the Spectroscopic
Characterization of 4'-Methylformanilide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184166#4-methylformanilide-spectroscopic-data-
nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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